erbium hexaboride

Specification

• CAS No.: 12046-33-2
• Molecular Formula: B6Er-15
• Molecular Weight: 232.125

Introduction

Property	Value
Molecular Formula	B₆Er
Molecular Weight	232.125 g/mol
Crystal Structure	Simple Cubic (Pm3m)
Lattice Constant	~4.1 Å
Stability	High (via nanoscale synthesis)

Structural Characteristics

Crystal Structure

Erbium hexaboride exhibits a simple cubic crystal structure similar to other rare-earth hexaborides such as lanthanum hexaboride (LaB₆) and cerium hexaboride (CeB₆). The structure consists of boron octahedra interconnected within a metallic framework composed of erbium ions. These boron octahedra contribute significantly to the material's mechanical stability and electronic properties.

Electronic Properties

Rare-earth hexaborides are renowned for their low electronic work functions and high electrical conductivity. Erbium hexaboride shares these attributes due to its unique electron configuration and bonding characteristics between erbium ions and boron atoms. These properties make erbium hexaboride an attractive candidate for thermionic emission applications.

Table 2: Comparative Lattice Constants of Rare-Earth Hexaborides

Compound	Lattice Constant (Å)
Lanthanum Hexaboride (LaB₆)	~4.15
Cerium Hexaboride (CeB₆)	~4.14
Erbium Hexaboride (ErB₆)	~4.10

Synthesis Techniques

The synthesis of erbium hexaboride has evolved significantly over time, transitioning from traditional solid-state methods to advanced nanoscale techniques.

Chemical Vapor Deposition Process:

• Precursor Preparation: Palladium nanoparticles are used as catalysts.

• Reaction Conditions: Boron-containing gases react with erbium precursors at elevated temperatures.

• Product Formation: Nanowires and nanoplatelets are deposited on substrates.

Other techniques such as spark plasma sintering (SPS) have also been employed for synthesizing dense nanostructured samples of erbium hexaboride.

Method	Key Features	Applications
Solid-State Reaction	High-temperature processing	Bulk materials
Chemical Vapor Deposition (CVD)	Nanoscale precision	Nanowires/nanoplatelets
Spark Plasma Sintering (SPS)	Low-temperature sintering	Dense nanostructures

Physical Properties

Thermal Stability

Erbium hexaboride exhibits exceptional thermal stability due to its robust crystal lattice formed by boron octahedra. This property makes it suitable for high-temperature applications such as thermionic cathodes.

Mechanical Properties

The compound's hardness and stiffness are attributed to the strong covalent bonding within the boron framework. These mechanical properties are comparable to those observed in advanced ceramics.

Table 4: Physical Properties Comparison Among Rare-Earth Hexaborides

Property	LaB₆	CeB₆	ErB₆
Thermal Stability	High	High	High
Hardness	Moderate	Moderate	High

Applications

Thermionic Emission

Due to its low work function, erbium hexaboride is an excellent material for thermionic electron emitters used in devices such as electron microscopes and X-ray tubes.

Table 5: Applications of Erbium Hexaboride Nanostructures

Application	Description
Electron Emitters	Thermionic cathodes for imaging tools
Nanodevices	Components in nanoelectronics